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Abstract

3-Cyclohexylpropan-1-ol, a saturated primary alcohol with a distinctive cyclohexyl moiety, has
been a subject of scientific interest since the early 20th century. Its discovery is intrinsically
linked to the pioneering work of French chemists Paul Sabatier and Jean-Baptiste Senderens
on catalytic hydrogenation. This guide provides a comprehensive overview of the discovery,
synthesis, and historical applications of 3-Cyclohexylpropan-1-ol, presenting key data in a
structured format and detailing experimental protocols.

Discovery and Historical Context

The discovery of 3-Cyclohexylpropan-1-ol is rooted in the development of catalytic
hydrogenation at the turn of the 20th century. While a definitive first synthesis is not explicitly
documented in a singular publication, its creation is a direct consequence of the methodologies
established by Paul Sabatier and Jean-Baptiste Senderens. Their groundbreaking work on the
use of finely divided metals, particularly nickel, to catalyze the addition of hydrogen to
unsaturated organic compounds, laid the foundation for the synthesis of a wide array of
saturated cyclic and acyclic molecules. For this work, Sabatier was awarded the Nobel Prize in
Chemistry in 1912.

The logical precursor to 3-Cyclohexylpropan-1-ol is 3-phenylpropan-1-ol or cinnamaldehyde.
The complete hydrogenation of the aromatic ring and the carbon-carbon double bond (in the
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case of cinnamaldehyde) and/or the carbonyl group would yield the target molecule. The work
of Sabatier and Senderens, extensively published in the Comptes rendus de I'Académie des
sciences in the early 1900s, described the hydrogenation of various aromatic compounds,
providing the essential chemical framework for the synthesis of 3-Cyclohexylpropan-1-ol.

Another notable chemist of that era, Georges Darzens, also made significant contributions to
the synthesis of alcohols, though his work is more famously associated with the Darzens
reaction for the synthesis of glycidic esters. His research in 1911 on the synthesis of cyclic
alcohols further illustrates the intense focus on this class of compounds during that period.

Physicochemical Properties

A summary of the key physical and chemical properties of 3-Cyclohexylpropan-1-ol is
presented in Table 1. This data has been compiled from various chemical suppliers and

databases.
Property Value
Molecular Formula CoH180
Molecular Weight 142.24 g/mol
CAS Number 1124-63-6
Boiling Point 218 °C
Melting Point -25 °C (estimated)
Density 0.937 g/mL at 25 °C
Refractive Index (n2°/D) 1.466
Flash Point 102 °C
Solubility Insoluble in water, soluble in organic solvents.

Synthesis and Experimental Protocols

The primary method for the synthesis of 3-Cyclohexylpropan-1-ol is the catalytic
hydrogenation of an appropriate unsaturated precursor. The most common starting materials
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are 3-phenylpropan-1-ol or cinnamaldehyde.

Catalytic Hydrogenation of 3-Phenylpropan-1-ol

This is a direct hydrogenation of the aromatic ring to a cyclohexane ring.
Reaction: CeéHs(CH2)sOH + 3H2 — CeH11(CH2)sOH
Catalyst: Typically Raney Nickel, Platinum, or Rhodium on a carbon support.

General Experimental Protocol:

Catalyst Preparation: A slurry of Raney Nickel (or other suitable catalyst) is washed with
ethanol to remove any residual water.

e Reaction Setup: A high-pressure autoclave is charged with 3-phenylpropan-1-ol and the
prepared catalyst in a suitable solvent such as ethanol.

e Hydrogenation: The autoclave is sealed, purged with nitrogen, and then pressurized with
hydrogen to a desired pressure (e.g., 50-100 atm). The reaction mixture is heated to a
specific temperature (e.g., 100-150 °C) and stirred vigorously.

e Monitoring: The reaction progress is monitored by the uptake of hydrogen.

o Work-up: After the reaction is complete, the autoclave is cooled, and the excess hydrogen is
carefully vented. The reaction mixture is filtered to remove the catalyst. The solvent is
removed from the filtrate by rotary evaporation.

 Purification: The crude 3-Cyclohexylpropan-1-ol is then purified by vacuum distillation to
yield the final product.

Catalytic Hydrogenation of Cinnamaldehyde

This is a multi-step hydrogenation where both the carbon-carbon double bond and the aromatic
ring are saturated, and the aldehyde group is reduced to a primary alcohol.

Reaction: CeHsCH=CHCHO + 5H2 - CeH11(CH2)sOH
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Catalyst: A combination of catalysts may be used, or a single catalyst under forcing conditions
(e.g., high pressure and temperature) can achieve complete reduction. A common approach is
a two-step process.

General Experimental Protocol (Two-Step):

e Step 1: Reduction of the Aldehyde and Double Bond: Cinnamaldehyde is first hydrogenated
over a catalyst like Palladium on carbon (Pd/C) at moderate pressure and temperature to
yield 3-phenylpropan-1-ol.

o Step 2: Hydrogenation of the Aromatic Ring: The resulting 3-phenylpropan-1-ol is then
subjected to hydrogenation as described in section 3.1.

Historical and Modern Applications

While specific, documented early applications of 3-Cyclohexylpropan-1-ol are scarce, the
development of hydroaromatic compounds in the early 20th century was closely tied to the
burgeoning synthetic fragrance and flavor industry. The saturation of aromatic rings often leads
to a change in odor profile, frequently imparting woody, floral, or fruity notes. It is highly
probable that 3-Cyclohexylpropan-1-ol and its derivatives were investigated for their olfactory
properties during this period.

In modern times, 3-Cyclohexylpropan-1-ol serves as a versatile building block in organic
synthesis. Its primary applications are in the fragrance and specialty chemicals industries. It is
used as a precursor for the synthesis of various esters and other derivatives that possess
desirable fragrance characteristics.

Visualizations
Synthesis Pathway of 3-Cyclohexylpropan-1-ol
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Caption: Synthesis routes to 3-Cyclohexylpropan-1-ol.
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Caption: Historical context of the discovery of 3-Cyclohexylpropan-1-ol.
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[https://www.benchchem.com/product/b073554#discovery-and-history-of-3-
cyclohexylpropan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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